Cas no 1346603-14-2 (1-(4-Chlorophenyl)-5-methoxy-1-pentanone)

• Product Name: 1-(4-Chlorophenyl)-5-methoxy-1-pentanone
• CAS No: 1346603-14-2
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 1065267
• PubChem ID: 20165459
• Update Time: 2025-10-29

1-(4-Chlorophenyl)-5-methoxy-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-methoxy-1-pentanone
• 1-(4-chlorophenyl)-5-methoxypentan-1-one
• starbld0003131
• DTXSID70603224
• SCHEMBL10706454
• 1346603-14-2
• DB-300652

• Inchi： 1S/C12H15ClO2/c1-15-9-3-2-4-12(14)10-5-7-11(13)8-6-10/h5-8H,2-4,9H2,1H3
• InChI Key： KNDKIXNRTKTQCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCCCOC)=O

Computed Properties

• Exact Mass: 226.07600
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.33940

Additional information on 1-(4-Chlorophenyl)-5-methoxy-1-pentanone

Introduction to 1-(4-Chlorophenyl)-5-methoxy-1-pentanone (CAS No. 1346603-14-2)

1-(4-Chlorophenyl)-5-methoxy-1-pentanone, identified by its Chemical Abstracts Service (CAS) number 1346603-14-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorophenyl group and a methoxy substituent on a pentanone backbone, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug discovery. The presence of both electron-withdrawing and electron-donating groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The structural framework of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone consists of a five-carbon ketone chain with a chlorobenzene ring at one end and a methoxy group at the other. This configuration imparts unique reactivity, making it a useful building block for further functionalization. The chlorophenyl ring, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions, which are fundamental in modern synthetic methodologies.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The combination of a chlorinated aromatic ring and an aliphatic ketone has been observed in several bioactive natural products and drug candidates. For instance, derivatives of this class have shown promise in preliminary studies as modulators of enzyme activity and as potential leads for treating neurological disorders. The methoxy group on the pentanone backbone further enhances the molecule's solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity. For example, modifications to the chlorophenyl ring or the methoxy-substituted carbon have led to compounds with improved efficacy in preclinical models. These findings underscore the importance of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone as a scaffold for medicinal chemistry innovation.

The synthesis of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone typically involves multi-step organic transformations, starting from commercially available precursors such as 4-chlorobenzaldehyde and 3-methoxybutanone. The reaction sequence often includes condensation steps followed by reduction or oxidation processes to achieve the desired ketone functionality. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing the number of synthetic steps and improving overall yields.

From an industrial perspective, the production of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone needs to be optimized for scalability while maintaining high purity standards. This is particularly important for pharmaceutical applications where impurities can affect both safety and efficacy. Process chemists have been exploring continuous flow reactors and green chemistry principles to enhance the sustainability of its synthesis. These efforts align with broader industry trends aimed at reducing environmental impact without compromising product quality.

The analytical characterization of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone is another critical aspect that ensures its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent quality control requirements.

Recent studies have also highlighted the role of computational chemistry in understanding the reactivity and properties of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its potential pharmacological effects before experimental validation is required. This interdisciplinary approach accelerates drug discovery by narrowing down promising candidates early in the process.

In conclusion, 1-(4-Chlorophenyl)-5-methoxy-1-pentanone (CAS No. 1346603-14-2) represents a valuable asset in synthetic chemistry and pharmaceutical research due to its versatile structure and potential applications. Its role as an intermediate in drug development underscores its importance, while ongoing research continues to uncover new ways to utilize this compound effectively. As scientific understanding progresses, it is likely that further derivatives will be explored, expanding its utility across multiple fields.